Cas no 25352-00-5 (Bicyclo[3.2.1]octane-2,3,4-trione)
25352-00-5 structure
Product Name:Bicyclo[3.2.1]octane-2,3,4-trione
Bicyclo[3.2.1]octane-2,3,4-trione Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.2.1]octane-2,3,4-trione
- Bicyclo(3.2.1)octane-2,3,4-trione
- 25352-00-5
- DTXSID20948197
- VZAMUQOALSICKQ-UHFFFAOYSA-N
- SCHEMBL8317066
-
- Inchi: 1S/C8H8O3/c9-6-4-1-2-5(3-4)7(10)8(6)11/h4-5H,1-3H2
- InChI Key: VZAMUQOALSICKQ-UHFFFAOYSA-N
- SMILES: O=C1C(C(C2CCC1C2)=O)=O
Computed Properties
- Exact Mass: 152.04734
- Monoisotopic Mass: 152.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Density: 1.353
- Boiling Point: 278.9°C at 760 mmHg
- Flash Point: 116.3°C
- Refractive Index: 1.541
- PSA: 51.21
Bicyclo[3.2.1]octane-2,3,4-trione Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
25352-00-5 (Bicyclo[3.2.1]octane-2,3,4-trione) Related Products
- 2767-84-2((1S)-(+)-Camphorquinone)
- 3008-43-3(3-Methylcyclohexane-1,2-dione)
- 13494-08-1(1,2-Cyclopentanedione,3-ethyl-)
- 765-70-8(3-Methylcyclopentane-1,2-dione)
- 846-46-8(5a-Androstanedione)
- 37-82-1(Androstanetrione(9CI))
- 10334-26-6((1R)-(-)Camphorquinone)
- 10373-78-1(DL-Camphorquinone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent